molecular formula C13H16F3NO2 B8363710 Glycine, N-ethyl-N-(3-methylphenyl)-, 2,2,2-trifluoroethyl ester CAS No. 88881-65-6

Glycine, N-ethyl-N-(3-methylphenyl)-, 2,2,2-trifluoroethyl ester

Cat. No.: B8363710
CAS No.: 88881-65-6
M. Wt: 275.27 g/mol
InChI Key: CTPTXCRGTSLBLX-UHFFFAOYSA-N
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Description

Glycine, N-ethyl-N-(3-methylphenyl)-, 2,2,2-trifluoroethyl ester is a useful research compound. Its molecular formula is C13H16F3NO2 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88881-65-6

Molecular Formula

C13H16F3NO2

Molecular Weight

275.27 g/mol

IUPAC Name

2,2,2-trifluoroethyl 2-(N-ethyl-3-methylanilino)acetate

InChI

InChI=1S/C13H16F3NO2/c1-3-17(11-6-4-5-10(2)7-11)8-12(18)19-9-13(14,15)16/h4-7H,3,8-9H2,1-2H3

InChI Key

CTPTXCRGTSLBLX-UHFFFAOYSA-N

Canonical SMILES

CCN(CC(=O)OCC(F)(F)F)C1=CC=CC(=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 13.5 g (0.1 mole) N-ethyl-m-toluidine, 22.1 g (0.1 mole) trifluoroethyl bromoacetate and 7.0 g (0.051 mole) potassium carbonate in 100 ml of acetone was heated at reflux for two hours. Water (10 ml) was added and the mixture heated at reflux overnight. Solvent was removed on a rotary evaporator, ether added and the layers separated. The aqueous layer was extracted with ether. The combined ether solution was washed once with 50 ml of water and dried over sodium sulfate. Removal of ether gave 26.0 g brown oil which gave one spot by thin layer chromatography and was used as isolated (94%).
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
22.1 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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